
A Comparative Guide to the Magnetomechanical
Coupling of Terfenol-D and Galfenol

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Iron;terbium

Cat. No.: B15486611 Get Quote

For researchers, scientists, and drug development professionals seeking to harness the power

of magnetostrictive materials, a critical choice lies between the giant magnetostriction of

Terfenol-D and the robust, ductile properties of Galfenol. This guide provides an objective

comparison of their magnetomechanical performance, supported by experimental data and

detailed methodologies, to inform material selection for advanced applications in sensing,

actuation, and beyond.

Executive Summary
Terfenol-D, an alloy of terbium, dysprosium, and iron, has long been the gold standard for

magnetostrictive materials due to its exceptionally large magnetostriction.[1][2][3] However, its

inherent brittleness presents significant challenges in machining and device integration.[3]

Galfenol, an iron-gallium alloy, has emerged as a compelling alternative, offering a combination

of good magnetostriction and superior mechanical properties.[4][5] This guide will delve into the

quantitative differences in their magnetomechanical coupling, providing the necessary data and

experimental context to make an informed decision.

Data Presentation: A Side-by-Side Comparison
The following tables summarize the key magnetomechanical properties of Terfenol-D and

Galfenol. It is important to note that these values can vary depending on the specific alloy

composition, manufacturing process, and the applied magnetic field and mechanical stress

conditions.
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Table 1: Key Magnetomechanical Properties of Terfenol-D and Galfenol

Property
Terfenol-D
(Tb₀.₃Dy₀.₇Fe₂)

Galfenol
(Fe₈₁.₆Ga₁₈.₄)

Units

Saturation

Magnetostriction (λs)
~1500 - 2000[1] 200 - 250[6] ppm (x 10⁻⁶)

Magnetomechanical

Coupling Factor (k₃₃)
0.7 - 0.75[7] 0.3 - 0.7[7] -

Young's Modulus (E) 25 - 50 40 - 75[6] GPa

Tensile Strength ~28[4] ~350[6] MPa

Relative Magnetic

Permeability (μr)
4 - 10 75 - 100[6] -

Curie Temperature

(Tc)
~380[1] ~670 °C

Density ~9250 ~7800[6] kg/m ³

Table 2: Performance Characteristics Under Typical Operating Conditions

Feature Terfenol-D Galfenol

Actuation Strain Very High Moderate

Actuation Force High Moderate to High

Mechanical Robustness Low (Brittle) High (Ductile)

Machinability Difficult Good

Operating Temperature Moderate High

Cost High (due to rare earths) Lower
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A fundamental understanding of how these properties are measured is crucial for interpreting

the data and designing experiments. Below are detailed methodologies for key characterization

techniques.

Measurement of Magnetostriction
The magnetostrictive strain (λ) is the change in a material's length in response to a magnetic

field. A common and precise method for its measurement is using a Michelson interferometer.

Experimental Protocol:

Sample Preparation: A rod-shaped sample of the material (e.g., 50 mm in length and 8 mm

in diameter) is prepared with flat and parallel ends.[5] One end is fixed, while the other is

attached to a movable mirror of a Michelson interferometer.

Apparatus Setup: The sample is placed within a solenoid coil capable of generating a

uniform magnetic field. The Michelson interferometer is aligned to produce a clear

interference fringe pattern.

Magnetic Field Application: A controlled DC current is applied to the solenoid to generate a

magnetic field. The current is incrementally increased to specified levels.

Data Acquisition: As the magnetic field changes, the sample's length changes, causing a

shift in the interference fringes. The number of fringes passing a reference point is counted.

Each fringe shift corresponds to a change in length of half the laser's wavelength.

Calculation: The magnetostriction (λ) is calculated using the formula: λ = (N * (λ_laser / 2)) /

L₀ where N is the number of fringe shifts, λ_laser is the wavelength of the laser, and L₀ is the

initial length of the sample.

Pre-stress Application: For characterizing the material under mechanical load, a hydraulic

press or a similar apparatus is used to apply a constant compressive or tensile stress to the

sample during the magnetic field sweep.[5]

Determination of Magnetomechanical Coupling Factor
(k)
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The magnetomechanical coupling factor (k) represents the efficiency of converting magnetic

energy to mechanical energy, or vice versa. The resonance method is a widely used technique

to determine this parameter.

Experimental Protocol:

Sample and Transducer Assembly: The magnetostrictive material is incorporated into a

transducer assembly, typically consisting of the material rod, a surrounding drive coil, a

pickup coil, and a mechanical pre-stress mechanism.

Impedance/Admittance Measurement: The electrical impedance or admittance of the drive

coil is measured over a range of frequencies using an impedance analyzer.

Resonance and Antiresonance Frequencies: The measurement will reveal a resonance

frequency (f_r), where the impedance is at a minimum, and an antiresonance frequency

(f_a), where the impedance is at a maximum. These correspond to the mechanical

resonance of the transducer.

Calculation: The effective magnetomechanical coupling factor (k_eff) is calculated from the

resonance and antiresonance frequencies using the following formula: k_eff² = (f_a² - f_r²) /

f_a²

Varying Operating Conditions: The measurements are repeated under different DC bias

magnetic fields and mechanical pre-stress levels to determine the optimal operating point for

maximum coupling.[8]

Visualizing Key Relationships
To better understand the interplay of material properties and experimental procedures, the

following diagrams are provided.
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Fig. 1: Interrelationship of key material properties influencing magnetomechanical coupling.
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Fig. 2: Generalized workflow for the experimental characterization of magnetostrictive
materials.

Conclusion: Selecting the Right Material for the
Application
The choice between Terfenol-D and Galfenol is application-dependent.

Terfenol-D remains the material of choice for applications requiring the largest possible strain

and high actuation force in a compact form factor, where its brittleness can be managed
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through careful design and compressive loading.[1][3]

Galfenol is the superior option for applications demanding greater durability, machinability,

and resistance to shock or tensile forces.[4] Its lower cost and absence of critical rare-earth

elements also make it an attractive alternative for broader commercialization.

This guide provides a foundational understanding and quantitative data to aid in the selection

process. For specific applications, it is highly recommended to consult peer-reviewed literature

for characterization data under relevant operating conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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